3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol
Overview
Description
3-(2,2-Dimethylthiomorpholin-4-yl)propan-1-ol, also known as DMTMP, is an organosulfur compound that is widely used in organic synthesis. It is a versatile reagent that can be used in a variety of synthetic reactions, including alkylation, acylation, and oxidation. DMTMP is also known for its ability to catalyze the formation of carbon-carbon bonds and has found use in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol has been used in a wide variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of polymers and in the synthesis of peptide and protein conjugates. Additionally, 3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol has been used in the synthesis of small molecules such as nucleotides, amino acids, and fatty acids.
Mechanism of Action
3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol acts as a nucleophile and is able to react with a variety of electrophiles, including alkyl halides, aryl halides, and other organic compounds. The reaction proceeds through a nucleophilic substitution mechanism, in which the sulfur atom of the 3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol molecule acts as the nucleophile and attacks the electrophile. The reaction is usually complete within a few minutes and yields a product with a purity of > 99%.
Biochemical and Physiological Effects
3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol has been studied for its potential biochemical and physiological effects. It has been shown to have antioxidant, anti-inflammatory, and antinociceptive properties. Additionally, 3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol has been found to inhibit the growth of certain bacteria and fungi. However, further research is needed to fully understand the biochemical and physiological effects of 3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol.
Advantages and Limitations for Lab Experiments
3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol is a versatile reagent that can be used in a variety of synthetic reactions. It is relatively inexpensive and can be easily synthesized in the laboratory. Additionally, 3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol is relatively stable and can be stored for extended periods of time without significant degradation. However, 3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol is toxic and must be handled with care.
Future Directions
There are several potential future directions for research on 3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol. These include further exploring its biochemical and physiological effects, developing new synthetic methods for its use in organic synthesis, and exploring its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, further research is needed to understand the mechanism of action of 3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol and to develop new strategies for its use in laboratory experiments.
Synthesis Methods
3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol is usually synthesized by reaction of 2,2-dimethylthiomorpholine with propan-1-ol in the presence of a base such as sodium hydroxide. The reaction is typically conducted at a temperature of between 80 and 100°C for a period of several hours. The reaction is usually complete within four hours and yields a product with a purity of > 99%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol involves the reaction of 2,2-dimethylthiomorpholine with propylene oxide, followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "2,2-dimethylthiomorpholine", "propylene oxide", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: 2,2-dimethylthiomorpholine is reacted with propylene oxide in the presence of a catalyst such as sulfuric acid or potassium hydroxide to form 3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol intermediate.", "Step 2: The intermediate is then reduced with sodium borohydride in methanol to yield the final product, 3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol.", "Step 3: The product is purified by washing with water and drying." ] } | |
CAS RN |
1595980-71-4 |
Product Name |
3-(2,2-dimethylthiomorpholin-4-yl)propan-1-ol |
Molecular Formula |
C9H19NOS |
Molecular Weight |
189.3 |
Purity |
0 |
Origin of Product |
United States |
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